2-[2-(2-Bromo-phenoxy)-ethoxy]-tetrahydropyran

• Molecular Formula: C13H17BrO3
• Molecular Weight: 301.18 g/mol
• IUPAC Name: 2-[2-(2-bromophenoxy)ethoxy]oxane
• InChI: InChI=1S/C13H17BrO3/c14-11-5-1-2-6-12(11)15-9-10-17-13-7-3-4-8-16-13/h1-2,5-6,13H,3-4,7-10H2
• InChI Key: NDHKPERQHLHPHR-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCOC2=CC=CC=C2Br

Description

2-[2-(2-Bromo-phenoxy)-ethoxy]-tetrahydropyran is a useful research compound. Its molecular formula is C13H17BrO3 and its molecular weight is 301.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 2-bromo-phenol (10 g, 57.80 mmol) to a suspension of sodium hydride (60% dispersion in mineral oil, 2.77 g, 69.36 mmol) in DMF (6 mL). Stir the mixture for 1 h. Add 2-(2-bromo-ethoxy)-tetrahydropyran (13.54 g, 64.74 mmol). Stir the solution at RT overnight. Dilute the mixture with ethyl acetate and water. Wash the organic layer with aqueous saturated sodium chloride and water. Dry the mixture over sodium sulfate. Concentrate the solution in vacuo. Purify by column chromatography (10% ethyl acetate in hexane) to give the title compound (13.9 g, 80%) as a light yellow oil. MS (ES) m/z 323 [M+Na]+.